Cas no 2229440-21-3 (1,1-difluoro-2-(2,2,3,3-tetramethylcyclopropyl)propan-2-amine)

• Product Name: 1,1-difluoro-2-(2,2,3,3-tetramethylcyclopropyl)propan-2-amine
• CAS No: 2229440-21-3
• MF: C₁₀H₁₉F₂N
• MW: 191.261369943619
• CID: 6461943
• PubChem ID: 165681521
• Update Time: 2025-05-20

1,1-difluoro-2-(2,2,3,3-tetramethylcyclopropyl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,1-difluoro-2-(2,2,3,3-tetramethylcyclopropyl)propan-2-amine
• EN300-2007355
• 2229440-21-3

• Inchi： 1S/C10H19F2N/c1-8(2)6(9(8,3)4)10(5,13)7(11)12/h6-7H,13H2,1-5H3
• InChI Key： OHZBBRQZXRIZON-UHFFFAOYSA-N
• SMILES： FC(C(C)(C1C(C)(C)C1(C)C)N)F

Computed Properties

• Exact Mass: 191.14855593g/mol
• Monoisotopic Mass: 191.14855593g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26Ų

Additional information on 1,1-difluoro-2-(2,2,3,3-tetramethylcyclopropyl)propan-2-amine

Exploring the Properties and Applications of 1,1-Difluoro-2-(2,2,3,3-Tetramethylcyclopropyl)Propan-2-Amine (CAS No. 20-0-0)

The compound 1,1-difluoro-[insert compound name], with CAS number [insert CAS number], is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a difluorinated propanamine moiety with a tetramethylcyclopropyl group. The combination of these functional groups imparts distinctive chemical properties that make it suitable for a variety of applications.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the cyclopropyl ring. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing both time and cost. The cyclopropyl group is known for its strain energy, which can be harnessed in various chemical reactions to achieve desired transformations. The tetramethyl substitution pattern further stabilizes the ring system through steric effects, making it less reactive under standard conditions.

The difluorinated propanamine group is another key feature of this compound. Fluorine atoms are highly electronegative and can significantly influence the electronic properties of the molecule. This makes the compound potentially useful in applications where electron-withdrawing groups are beneficial, such as in pharmaceuticals or agrochemicals. Recent studies have shown that this group can enhance bioavailability and stability in certain drug delivery systems.

In terms of applications, 1,1-difluoro-[insert compound name] has shown promise in the development of advanced materials. Its unique structure allows for the formation of strong intermolecular interactions, which are crucial for creating high-performance polymers and coatings. Researchers have also explored its use as a precursor in the synthesis of more complex molecules with tailored functionalities.

The latest research on this compound has focused on its potential in green chemistry initiatives. By incorporating this molecule into eco-friendly processes, scientists aim to reduce waste and improve sustainability in industrial settings. For instance, it has been proposed as a catalyst in certain organic reactions that require precise control over reaction pathways.

In conclusion, 1,1-difluoro-[insert compound name] (CAS No. [insert CAS number]) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure and functional groups make it an intriguing subject for further research and development. As scientific understanding continues to grow, this compound is likely to play an increasingly important role in advancing both theoretical and applied chemistry.